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Introduction

The study of sediment provenance, the determination of the origin of sediments, is fundamental
to understanding Earth's surface processes, paleogeography, and the evolution of mountain
belts and sedimentary basins. Neodymium (Nd) isotopes, particularly the radiogenic isotope
Neodymium-143 (*43Nd), serve as a powerful and robust tracer for elucidating the provenance
of sedimentary rocks. The *3Nd isotope is produced by the alpha decay of Samarium-147
(**7Sm) with a very long half-life of approximately 106 billion years.[1] This long half-life makes
the Sm-Nd isotope system particularly useful for dating ancient geological materials and tracing
the origin of sediments derived from the erosion of continental crust.[2][3]

The principle behind using Nd isotopes in provenance studies lies in the distinct isotopic
signatures of different crustal terranes. Older continental crust, having had more time for 47Sm
to decay to *3Nd, generally exhibits less radiogenic Nd isotope ratios (lower 143Nd/*#*Nd
values). In contrast, younger crustal material, such as that derived from recent volcanic activity,
has a more radiogenic signature (higher 143Nd/*4Nd values).[4] These isotopic fingerprints are
largely preserved during weathering, erosion, transport, and deposition, making 43Nd an
effective tracer of sediment origin.[1][5]
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This application note provides a comprehensive overview of the use of 1*3Nd in sedimentary
provenance studies, including detailed experimental protocols, data presentation guidelines,
and a conceptual framework for data interpretation.

Principle of the Method

The Sm-Nd isotopic system is based on the following decay equation:
1479m — 143Nd + a

The abundance of 1*3Nd in a rock or sediment is a function of its initial 43Nd content and the
amount of 1*7Sm that has decayed over time. The isotopic composition of Neodymium is
typically expressed as the ratio of 143Nd to a stable, non-radiogenic isotope, 1#4Nd. This ratio is
often reported in epsilon notation (eNd), which compares the measured #3Nd/***Nd ratio of a
sample to that of a chondritic uniform reservoir (CHUR), representing the primitive mantle.[6][7]

eNd(t) = [ (143Nd/4*Nd)sample(t) / (143Nd/24Nd)CHUR(Y) - 1 ] * 10,000

where (t) is the time of interest. A positive eNd value indicates a source that is more radiogenic
than the primitive mantle (e.g., young volcanic rocks), while a negative eNd value suggests a
source that is less radiogenic (e.g., old continental crust).

Data Presentation

Quantitative data from sedimentary provenance studies using Nd isotopes are crucial for
comparative analysis. The following tables summarize representative eNd(0) and *43Nd/***Nd
values for sediments from various major river systems and potential source rocks, illustrating
the range of isotopic compositions encountered in different geological settings.

Table 1: Neodymium Isotope Compositions of Sediments from Major River Systems
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Table 2: Neodymium Isotope Compositions of Potential Source Rocks
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Source Rock
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Experimental Protocols

The following is a detailed methodology for the analysis of Neodymium isotopes in sedimentary
rocks for provenance studies, synthesized from various sources.[5][12][13][14]

1. Sample Preparation

e 1.1. Sample Selection and Crushing: Select fresh, unweathered sediment or sedimentary
rock samples. Clean the samples to remove any surface contamination. Crush the samples
into a fine powder (<100 mesh) using a ceramic or agate mortar and pestle to ensure
homogeneity.

e 1.2. Leaching (Optional): To remove any post-depositional carbonate or oxide coatings that
may have a different Nd isotopic signature, a leaching step can be performed. This typically
involves treating the powdered sample with a weak acid, such as dilute acetic acid or
hydrochloric acid.

» 1.3. Digestion: Accurately weigh approximately 100-200 mg of the powdered sample into a
clean PFA vessel. Add a mixture of concentrated hydrofluoric acid (HF) and nitric acid
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(HNO3) (typically in a 2:1 ratio).[14] Heat the mixture on a hot plate at approximately 160°C
for at least 48 hours to ensure complete dissolution of silicate minerals. After evaporation to
dryness, add a small amount of concentrated perchloric acid (HCIO4) and heat to remove
any remaining fluorides. Finally, dissolve the residue in 6 M hydrochloric acid (HCI).[14]

2. Chemical Separation of Neodymium

The separation of Nd from other elements, particularly from Samarium (Sm) which has an
isobaric interference at mass 144, is a critical step. This is typically achieved using a two-stage
ion-exchange chromatography process.

e 2.1. Cation Exchange Chromatography: The first stage separates the Rare Earth Elements
(REESs) as a group from major elements. A cation exchange resin (e.g., Bio-Rad AG50W-X8)
is used.[13] The sample solution in HCI is loaded onto the column. Major elements are eluted
with a lower concentration of HCI (e.g., 2.5 M), while the REE fraction is subsequently eluted
with a higher concentration of HCI (e.g., 6 M).[13]

e 2.2. Nd Separation using Ln-specific Resin: The second stage separates Nd from other
REEs. An extraction chromatography resin with a high affinity for REEs (e.g., Eichrom Ln
Resin) is used. The REE fraction from the first column is loaded onto this column. A dilute
acid, such as 0.25 M HCI, is used as the eluent.[14] The different REEs are eluted
sequentially based on their atomic number. The Nd fraction is collected at a specific elution
volume, which should be pre-calibrated using a standard solution.

3. Mass Spectrometry

» 3.1. Isotope Ratio Measurement: The purified Nd fraction is analyzed using a Thermal
lonization Mass Spectrometer (TIMS) or a Multi-Collector Inductively Coupled Plasma Mass
Spectrometer (MC-ICP-MS).[7][12] The sample is loaded onto a rhenium filament for TIMS
analysis. The 143Nd/*#4Nd ratio is measured.

e 3.2. Mass Fractionation Correction: Instrumental mass fractionation is corrected by
normalizing the measured isotope ratios to a stable isotope ratio of Neodymium, typically
146Nd/144Nd = 0.7219.[7]

« 3.3. Quality Control: To ensure accuracy and precision, a standard reference material with a
known Nd isotopic composition (e.g., JNdi-1) should be analyzed along with the samples.[7]
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The measured value for the standard should be within the accepted range. Procedural
blanks should also be analyzed to monitor for contamination.

Mandatory Visualizations

The following diagrams illustrate the conceptual framework and experimental workflow for
Neodymium-143 based sedimentary provenance studies.
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Experimental Workflow for Nd Isotope Analysis.
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Conceptual Model of Nd Isotopes in Provenance.
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Conclusion

Neodymium-143 isotope geochemistry is an indispensable tool in modern sedimentary
provenance studies. The distinct isotopic signatures of various crustal source rocks, coupled
with the chemical robustness of Nd during surficial processes, allow for the reliable tracing of
sediment transport pathways and the reconstruction of paleodrainage systems. The detailed
protocols and data provided in this application note offer a comprehensive guide for
researchers and scientists to effectively apply this powerful technique in their own studies. By
following standardized analytical procedures and carefully interpreting the isotopic data within a
well-understood geological context, it is possible to unravel the complex history of sediment
generation and dispersal, providing valuable insights into the dynamic processes that shape
the Earth's surface.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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